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Abstract

Gold(V) fluoride (AuFs), a compound representing the highest established oxidation state for
gold, is a substance of significant interest due to its extreme reactivity and powerful oxidizing
properties. This technical guide provides a comprehensive overview of the thermodynamic
stability of gold pentafluoride, consolidating available data on its synthesis, decomposition, and
key thermodynamic parameters. Owing to its inherent instability and hazardous nature,
experimental thermodynamic data for AuFs is exceptionally scarce. This guide presents the
known experimental findings and highlights the critical role of theoretical and computational
chemistry in understanding the energetic properties of this unique compound. Detailed
experimental protocols for its synthesis and characterization, where available, are also
provided.

Introduction

Gold pentafluoride (AuFs) is a fascinating yet formidable compound for chemists. As a red,
volatile solid, it is recognized as the most powerful Lewis acid and a potent fluorinating agent.
[1][2] Its dimeric structure in the solid state, AuzF1o, is unique among pentafluorides.[1] The
extreme reactivity and thermal instability of AuFs make its study challenging, leading to a
significant gap in experimentally determined thermodynamic data. Understanding the
thermodynamic stability of AuFs is crucial for its potential applications in synthetic chemistry
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and for advancing the fundamental understanding of chemical bonding and high oxidation

states.

This guide summarizes the current knowledge regarding the thermodynamic stability of gold
pentafluoride, with a focus on quantitative data, experimental methodologies, and the logical
pathways governing its chemical behavior.

Thermodynamic Data

The experimental determination of thermodynamic properties for gold pentafluoride is severely
limited by its high reactivity and instability. Consequently, a comprehensive and experimentally
verified set of thermodynamic data is not available in standard compilations such as the NIST
Chemistry WebBook or the JANAF Thermochemical Tables.

Enthalpy and Gibbs Free Energy of Formation

To date, no experimentally determined value for the standard enthalpy of formation (AfH®) or
the standard Gibbs free energy of formation (AfG®) of gold(V) fluoride has been published in
peer-reviewed literature. An unverified value for the standard enthalpy of formation is available
from the Wikidata database, which should be treated with considerable caution.

Compound Formula State AfH° (kJ/mol) Data Source
) ) Wikidata
Gold(V) fluoride AuFs solid -473.4 N
(unverified)
Gold(ll) fluoride AuFs solid -363.3 Wikipedia

Note: The value for AuFs is not from a primary scientific source and should be used as an

estimate only.

The absence of experimental data underscores the reliance on computational chemistry for
estimating the thermodynamic properties of AuFs. Theoretical studies, often employing high-
level quantum chemical calculations, are essential for predicting its stability and reactivity.

Thermal Decomposition

Gold pentafluoride is thermally unstable and decomposes at relatively low temperatures.
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Property Value Conditions

Decomposition Temperature 60 °C (333 K) N/A

Experimental Protocols

The synthesis and handling of gold pentafluoride require specialized equipment and extreme
care due to its reactivity and the toxicity of fluorine gas.

Synthesis of Gold Pentafluoride

The most cited method for the synthesis of gold pentafluoride involves a two-step process: the
formation of dioxygenyl hexafluoroaurate(V) followed by its thermal decomposition.[1]

Step 1: Synthesis of Dioxygenyl Hexafluoroaurate(V) (Oz*[AuFs]™)
» Reactants: Gold metal (Au), Oxygen gas (Oz), and Fluorine gas (F2).

o Apparatus: A high-pressure reaction vessel made of a fluorine-resistant material (e.g., Monel
or nickel). The system must be scrupulously dried and passivated with fluorine gas prior to
use.

e Procedure: a. Place a sample of pure gold metal in the reaction vessel. b. Pressurize the
vessel with a mixture of oxygen and fluorine gas to a total pressure of 8 atmospheres. c.
Heat the vessel to 370 °C. d. Maintain these conditions to allow for the formation of solid
dioxygenyl hexafluoroaurate(V). e. The reaction is: Au(s) + Oz(g) + 3Fz(g) —» Oz2*[AuFs]=(S)

Step 2: Thermal Decomposition to Gold Pentafluoride (AuFs)
e Apparatus: A vacuum sublimation apparatus connected to the reaction vessel.

e Procedure: a. Transfer the synthesized Oz*[AuFs]~ to the sublimation apparatus under an
inert, dry atmosphere. b. Heat the O2*[AuFs]~ salt to 180 °C under vacuum. c. The salt
decomposes to yield gold pentafluoride, which can be collected as a sublimate on a cold
finger. d. The decomposition reaction is: 202*[AuFs]~(S) — AuzF1o(s) + 202(g) + Fz2(g) e. A
second sublimation can be performed to further purify the AuFs, leaving behind any less
volatile impurities like AuFs.[3]
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Characterization of Thermal Stability

A common method to determine the decomposition temperature of a thermally sensitive
compound like AuFs is Thermogravimetric Analysis (TGA) coupled with Differential Scanning
Calorimetry (DSC).

o Apparatus: A TGA-DSC instrument capable of handling corrosive gases, with the sample
chamber housed within a controlled atmosphere glovebox.

e Procedure: a. In an inert atmosphere (e.g., argon), place a small, accurately weighed sample
of AuFs into a TGA crucible (materials like platinum or sapphire are often used for reactive
compounds). b. Place the crucible in the TGA-DSC furnace. c. Heat the sample at a
controlled rate (e.g., 5-10 °C/min). d. Continuously monitor the mass of the sample (TGA)
and the heat flow to or from the sample (DSC) as a function of temperature. e. The onset of
a sharp decrease in mass in the TGA curve, often accompanied by an endothermic or
exothermic peak in the DSC curve, indicates the decomposition temperature.

Signaling Pathways and Experimental Workflows

Visualizing the relationships and processes involved in the study of gold pentafluoride can aid
in understanding its chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233690#thermodynamic-stability-of-gold-
pentafluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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